![molecular formula C6H8N2O3 B12339130 (E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea](/img/structure/B12339130.png)
(E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea
Overview
Description
(E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea is a compound characterized by its unique structure, which includes both E and Z configurations
Preparation Methods
The synthesis of (E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea involves specific reaction conditions and routes. One common method includes the reaction of appropriate aldehydes with urea under controlled conditions. Industrial production methods may involve the use of flow microreactor systems to enhance efficiency and sustainability .
Chemical Reactions Analysis
(E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis. In biology, it may be studied for its potential biological activities. In medicine, it could be explored for therapeutic uses. In industry, it might be utilized in the production of various chemical products .
Mechanism of Action
The mechanism of action of (E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes, influencing biochemical pathways .
Comparison with Similar Compounds
(E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea can be compared with similar compounds such as azobenzenes and other urea derivatives. These comparisons highlight its unique structural features and potential advantages in various applications .
Properties
Molecular Formula |
C6H8N2O3 |
|---|---|
Molecular Weight |
156.14 g/mol |
IUPAC Name |
(E)-[(2Z)-2-(hydroxymethylidene)-3-oxobutylidene]urea |
InChI |
InChI=1S/C6H8N2O3/c1-4(10)5(3-9)2-8-6(7)11/h2-3,9H,1H3,(H2,7,11)/b5-3-,8-2+ |
InChI Key |
DTHNMAIRRANRRS-KBPCQHETSA-N |
Isomeric SMILES |
CC(=O)/C(=C\O)/C=N/C(=O)N |
Canonical SMILES |
CC(=O)C(=CO)C=NC(=O)N |
Origin of Product |
United States |
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